Cas no 2004210-85-7 (2,2-dimethyl-3-(2,4,5-trimethylphenyl)cyclopropane-1-carboxylic acid)

2,2-Dimethyl-3-(2,4,5-trimethylphenyl)cyclopropane-1-carboxylic acid is a cyclopropane derivative featuring a sterically hindered structure with a trimethylphenyl substituent. This compound is of interest in synthetic organic chemistry due to its rigid cyclopropane ring and aromatic functionality, which may impart unique reactivity or stability in various applications. The presence of multiple methyl groups enhances lipophilicity, potentially improving solubility in nonpolar solvents. Its carboxylic acid group allows for further derivatization, making it a versatile intermediate in the synthesis of more complex molecules. The compound’s structural features suggest utility in agrochemical or pharmaceutical research, where tailored steric and electronic properties are often critical.

2,2-dimethyl-3-(2,4,5-trimethylphenyl)cyclopropane-1-carboxylic acid structure

2004210-85-7 structure

Product Name:2,2-dimethyl-3-(2,4,5-trimethylphenyl)cyclopropane-1-carboxylic acid

CAS No:2004210-85-7

MF:C₁₅H₂₀O₂

MW:232.318104743958

CID:5900246

PubChem ID:165879851

Update Time:2025-06-09

2,2-dimethyl-3-(2,4,5-trimethylphenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2,2-dimethyl-3-(2,4,5-trimethylphenyl)cyclopropane-1-carboxylic acid
- 2004210-85-7
- EN300-1867270
- Inchi： 1S/C15H20O2/c1-8-6-10(3)11(7-9(8)2)12-13(14(16)17)15(12,4)5/h6-7,12-13H,1-5H3,(H,16,17)
- InChI Key： ROTCHWAPYWBACY-UHFFFAOYSA-N
- SMILES： OC(C1C(C2C=C(C)C(C)=CC=2C)C1(C)C)=O

Computed Properties

Exact Mass: 232.146329876g/mol
Monoisotopic Mass: 232.146329876g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 321
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 37.3Å²

2,2-dimethyl-3-(2,4,5-trimethylphenyl)cyclopropane-1-carboxylic acid Pricemore >>

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